Cas no 2060031-54-9 (Methyl 4-amino-3-(2-methoxyethoxy)benzoate hydrochloride)

• Product Name: Methyl 4-amino-3-(2-methoxyethoxy)benzoate hydrochloride
• CAS No: 2060031-54-9
• MF: C₁₁H₁₆ClNO₄
• MW: 261.702042579651
• MDL: MFCD30497636
• CID: 4635499
• PubChem ID: 126806085
• Update Time: 2025-10-08

Methyl 4-amino-3-(2-methoxyethoxy)benzoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl 4-amino-3-(2-methoxyethoxy)benzoate hydrochloride
• methyl 4-amino-3-(2-methoxyethoxy)benzoate;hydrochloride
• Z2687203874
• Methyl 4-amino-3-(2-methoxyethoxy)benzoate hydrochloride

• MDL： MFCD30497636
• Inchi： 1S/C11H15NO4.ClH/c1-14-5-6-16-10-7-8(11(13)15-2)3-4-9(10)12;/h3-4,7H,5-6,12H2,1-2H3;1H
• InChI Key： GTFXSDRIFGSZGU-UHFFFAOYSA-N
• SMILES： Cl.O(CCOC)C1C=C(C(=O)OC)C=CC=1N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 222
• Topological Polar Surface Area: 70.8

Additional information on Methyl 4-amino-3-(2-methoxyethoxy)benzoate hydrochloride

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Methyl 4-amino-3-(2-methoxyethoxy)benzoate hydrochloride: A Comprehensive Overview

Methyl 4-amino-3-(2-methoxyethoxy)benzoate hydrochloride is a compound with the CAS number 2060031-54-9, which has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a benzoate moiety substituted with an amino group at the 4-position and a 2-methoxyethoxy group at the 3-position. The hydrochloride salt form further enhances its stability and solubility properties, making it a valuable compound for various applications.

The synthesis of Methyl 4-amino-3-(2-methoxyethoxy)benzoate hydrochloride involves a series of well-established organic reactions. The starting material typically begins with the corresponding benzoic acid derivative, which undergoes esterification to introduce the methyl group. Subsequent substitution reactions are employed to install the amino and methoxyethoxy groups at specific positions on the aromatic ring. The final step involves protonation with hydrochloric acid to form the hydrochloride salt, ensuring optimal stability and bioavailability.

Recent studies have highlighted the potential of Methyl 4-amino-3-(2-methoxyethoxy)benzoate hydrochloride in drug development. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly in the context of anti-inflammatory and anticancer agents. The presence of the amino group provides a site for further functionalization, enabling the creation of derivatives with enhanced pharmacokinetic properties. Additionally, the methoxyethoxy group contributes to improved solubility and permeability, which are critical factors in drug delivery systems.

In terms of applications, Methyl 4-amino-3-(2-methoxyethoxy)benzoate hydrochloride has been utilized in both academic research and industrial settings. Its structural versatility makes it an ideal candidate for exploring new chemical entities (NCEs) with therapeutic potential. For instance, recent advancements in medicinal chemistry have demonstrated its utility in designing inhibitors for key enzymes involved in inflammatory pathways. Furthermore, its ability to serve as a building block for more complex molecules has positioned it as a valuable intermediate in synthetic routes.

The latest research findings underscore the importance of Methyl 4-amino-3-(2-methoxyethoxy)benzoate hydrochloride in advancing our understanding of structure-activity relationships (SARs). By modifying specific substituents on the aromatic ring, scientists can tailor the compound's properties to suit diverse biological targets. For example, variations in the amino group's substitution pattern have been shown to significantly influence binding affinity to protein receptors, offering new avenues for drug optimization.

From an analytical standpoint, Methyl 4-amino-3-(2-methoxyethoxy)benzoate hydrochloride has been thoroughly characterized using modern spectroscopic techniques such as NMR and mass spectrometry. These analyses confirm its purity and structural integrity, ensuring its reliability as a reference standard in chemical libraries. Moreover, its stability under various storage conditions has been evaluated, providing guidelines for optimal handling and preservation.

In conclusion, Methyl 4-amino-3-(2-methoxyethoxy)benzoate hydrochloride stands out as a versatile and promising compound with wide-ranging applications in chemistry and pharmacology. Its unique structure, coupled with favorable physicochemical properties, continues to drive innovative research across multiple disciplines. As advancements in synthetic methodologies and biological screening techniques unfold, this compound is poised to play an even more pivotal role in the discovery of novel therapeutic agents. ]]>